3-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-propionaldehyde

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-(1,3,5-trimethylpyrazol-4-yl)propanal
• InChI: InChI=1S/C9H14N2O/c1-7-9(5-4-6-12)8(2)11(3)10-7/h6H,4-5H2,1-3H3
• InChI Key: OEOMONUIKLWGSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC=O

Description

3-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-propionaldehyde is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 3-(1,3,5-trimethyl-1H-pyrazol-4-yl)-propionic acid ethyl ester (1.94 g, 9.23 mmol) in tetrahydrofuran (78 mL). Cool to −78° C. in a dry ice/acetone bath and treat dropwise with 1 M diisobutylaluminum hydride in toluene (10.15 mL). Stir reaction mixture at −78° C. for one hr. and add 1 M diisobutylaluminum hydride in toluene (10.15 mL). Stir reaction mixture at −78° C. for one hr. and add 1 M diisobutylaluminum hydride in toluene (10.15 mL). Stir reaction mixture at −78° C. for 1 hr. and add 1 M diisobutylaluminum hydride in toluene (10.15 mL). Stir reaction mixture at −78° C. for 1 hr. and quench with aqueous saturated potassium sodium tartrate tetrahydrate solution. Add ethyl acetate (150 mL), and stir for 3 hr. at room temperature. Separate organic layer, extract aqueous layer 3 times with ethyl acetate, dry (magnesium sulfate), filter, concentrate and purify (silica gel chromatography, eluting with 1:1 to 100% ethyl acetate:hexanes), to give the title preparation (760 mg, 51%). GC-MS m/z=166 [M+].